Cas no 57931-85-8 (2,4(1H,3H)-Quinolinedione, 1-methyl-3,3-bis(3-methyl-2-butenyl)-)

2,4(1H,3H)-Quinolinedione, 1-methyl-3,3-bis(3-methyl-2-butenyl)- Properties

Names and Identifiers

• 2,4(1H,3H)-Quinolinedione, 1-methyl-3,3-bis(3-methyl-2-butenyl)-
• 1-methyl-3,3-bis(3-methylbut-2-enyl)quinoline-2,4-dione
• 3,3-Diisopentenyl-N-methyl-2,4-quinoldione
• 57931-85-8
• DPDOQGICSCTEJS-UHFFFAOYSA-N
• DTXSID30482052
• +Expand

• InChIKey： DPDOQGICSCTEJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H25NO2/c1-14(2)10-12-20(13-11-15(3)4)18(22)16-8-6-7-9-17(16)21(5)19(20)23/h6-11H,12-13H2,1-5H3
• SMILES： CC(=CCC1(C(=O)C2=CC=CC=C2N(C1=O)C)CC=C(C)C)C

Computed Properties

• Exact Mass: 311.18865
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 311.188529040g/mol
• Heavy Atom Count: 23
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

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